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Compound of Interest

Compound Name:

Methyl 2-((tert-

butoxycarbonyl)amino)-3-

iodopropanoate

Cat. No.: B1353052 Get Quote

An In-depth Technical Guide to the Stability and Proper Storage of Boc-3-iodo-Ala-OMe

For researchers, scientists, and professionals in drug development, the integrity of starting

materials is paramount to the success of their work. Boc-3-iodo-Ala-OMe, a key building block

in peptide synthesis and medicinal chemistry, is no exception. This technical guide provides a

comprehensive overview of the stability and recommended storage conditions for Boc-3-iodo-

Ala-OMe to ensure its optimal performance and longevity.

Physicochemical Properties
A summary of the key physicochemical properties of Boc-3-iodo-Ala-OMe is presented in Table

1. Understanding these properties is the first step in establishing appropriate handling and

storage protocols.
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Property Value Source

Chemical Name
N-(tert-Butoxycarbonyl)-3-iodo-

L-alanine methyl ester
[1][2]

Synonyms
Boc-β-iodo-L-Ala-OMe, Boc-

Ala(3-I)-OMe
[2][3]

CAS Number 93267-04-0 [1][2][3]

Molecular Formula C9H16INO4 [2][4]

Molecular Weight 329.14 g/mol [4]

Appearance
White to pale yellow or off-

white solid/powder/crystal
[1][4]

Melting Point 49.0 to 53.0 °C / 57 - 61 °C [1][4]

Purity
>95% to ≥ 99.5% (Chiral

HPLC)
[3][4]

Optical Rotation
[a]20D = -43 ± 2º (c=1 in

CHCl3)
[4]

Stability Profile
Boc-3-iodo-Ala-OMe is generally considered stable under the recommended storage

conditions.[3] However, its stability is contingent on several factors, primarily temperature and

light exposure.

Thermal Stability: While specific degradation kinetics are not readily available in public

literature, the recommended storage temperature of 0-8°C suggests that the compound is

susceptible to degradation at higher temperatures.[4][5][6] Elevated temperatures can

accelerate the decomposition of the molecule, potentially leading to the loss of the Boc

protecting group or the elimination of hydrogen iodide.

Light Sensitivity: The compound is explicitly identified as being light-sensitive.[3] Exposure to

light, particularly UV radiation, can induce photochemical degradation. This is a common

characteristic of iodo-containing organic molecules, where the carbon-iodine bond can be
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cleaved by light energy, leading to the formation of radical species and subsequent

decomposition products.

Incompatible Materials: To prevent chemical reactions that could degrade the product, it is

crucial to avoid contact with the following materials:

Strong oxidizing agents: These can react with the iodide, potentially oxidizing it.[3]

Strong acids: Acidic conditions can lead to the cleavage of the Boc (tert-butyloxycarbonyl)

protecting group.[3]

Strong bases: Basic conditions can promote elimination reactions, leading to the formation of

dehydroalanine derivatives.[3]

Hazardous Decomposition Products: In the event of decomposition, either through thermal

stress or chemical reaction, the following hazardous substances may be produced:

Carbon monoxide (CO)[3]

Carbon dioxide (CO2)[3]

Nitrogen oxides (NOx)[3]

Hydrogen iodide (HI)[3]

Recommended Storage Conditions
To maintain the purity and integrity of Boc-3-iodo-Ala-OMe, the following storage conditions are

recommended by various suppliers and safety data sheets.
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Parameter Recommendation Rationale Source

Temperature Refrigerate at 0 - 8°C
To minimize thermal

degradation.
[4][5][6]

Light Protect from light

To prevent

photochemical

decomposition.

[3]

Atmosphere
Store in a tightly

closed container

To prevent exposure

to moisture and

atmospheric

contaminants.

[3]

Location
Store in a dry, well-

ventilated place

To prevent moisture

uptake and ensure a

safe storage

environment.

[7]

Experimental Protocols
While specific, detailed experimental protocols for the stability testing of Boc-3-iodo-Ala-OMe

are not publicly available, a general workflow for assessing the stability of a chemical

compound like this can be outlined. This serves as a template for researchers wishing to

conduct their own stability studies.

General Stability Assessment Workflow:

A general workflow for assessing the stability of a chemical compound.

Potential Degradation Pathways
Based on the known reactivity of similar compounds and the listed incompatibilities, several

potential degradation pathways for Boc-3-iodo-Ala-OMe can be proposed. Understanding

these pathways can aid in the development of analytical methods for detecting degradation

products.
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Potential degradation pathways for Boc-3-iodo-Ala-OMe.

Handling and Safety Precautions
When handling Boc-3-iodo-Ala-OMe, it is important to adhere to standard laboratory safety

practices.

Personal Protective Equipment (PPE):

Wear appropriate protective gloves, clothing, and eye/face protection.[6]

Ensure adequate ventilation in the handling area to avoid inhalation of dust.[3]

An eyewash station and safety shower should be readily accessible.[3]

Handling:

Avoid the formation of dust.[3]
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Do not ingest or inhale the compound.[3]

Avoid contact with skin and eyes.[3]

Disposal:

Dispose of the compound and its container in accordance with local, regional, and national

regulations.

The compound should not be released into the environment.[3]

By adhering to the storage and handling guidelines outlined in this document, researchers can

ensure the stability and reliability of Boc-3-iodo-Ala-OMe, thereby contributing to the integrity

and success of their research and development endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. N-(tert-Butoxycarbonyl)-3-iodo-L-alanine Methyl Ester | 93267-04-0 | Tokyo Chemical
Industry (India) Pvt. Ltd. [tcichemicals.com]

2. peptide.com [peptide.com]

3. fishersci.com [fishersci.com]

4. chemimpex.com [chemimpex.com]

5. BOC-3-IODO-D-ALANINE METHYL ESTER | 170848-34-7 [chemicalbook.com]

6. BOC-3-IODO-D-ALANINE METHYL ESTER | 170848-34-7 [amp.chemicalbook.com]

7. CAS 889670-02-4 | Boc-3-iodo-D-alanine methyl ester - Synblock [synblock.com]

To cite this document: BenchChem. [Stability and proper storage conditions for Boc-3-iodo-
Ala-OMe]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1353052#stability-and-proper-storage-conditions-for-
boc-3-iodo-ala-ome]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAH6163806&productDescription=N-BOC-3-IODO-L-ALA9+METHL+E+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH6163806&productDescription=N-BOC-3-IODO-L-ALA9+METHL+E+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH6163806&productDescription=N-BOC-3-IODO-L-ALA9+METHL+E+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1353052?utm_src=pdf-custom-synthesis
https://www.tcichemicals.com/IN/en/p/B4044
https://www.tcichemicals.com/IN/en/p/B4044
https://www.peptide.com/product/boc-ala3-i-ome-93267-04-0/
https://www.fishersci.com/store/msds?partNumber=AAH6163806&productDescription=N-BOC-3-IODO-L-ALA9+METHL+E+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemimpex.com/products/12797
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4264345.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB4264345.htm
https://www.synblock.com/product/889670-02-4.html
https://www.benchchem.com/product/b1353052#stability-and-proper-storage-conditions-for-boc-3-iodo-ala-ome
https://www.benchchem.com/product/b1353052#stability-and-proper-storage-conditions-for-boc-3-iodo-ala-ome
https://www.benchchem.com/product/b1353052#stability-and-proper-storage-conditions-for-boc-3-iodo-ala-ome
https://www.benchchem.com/product/b1353052#stability-and-proper-storage-conditions-for-boc-3-iodo-ala-ome
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1353052?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1353052?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1353052?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

